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Compound of Interest

Compound Name: Boc-Phg-OH

Cat. No.: B558233

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the handling of Boc-Phg-OH (N-tert-Butoxycarbonyl-L-
phenylglycine), including detailed operational and disposal plans.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Boc-Phg-OH to facilitate quick
reference and comparison.
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Property Value Source(s)
Chemical Formula C13H17NOa [1112]
Molecular Weight 251.28 g/mol [3]
White to off-white
Appearance [1]
powder/crystal
Melting Point 88-91 °C

[0]20/D +144%2°, ¢ = 1% in

Optical Rotation
ethanol

Soluble in Chloroform,
N Dichloromethane, Ethyl
Solubility [4]
Acetate, DMSO, Acetone.

Insoluble in water.

Storage Temperature 2-8°C, sealed in a dry place. [4]

Purity >99.0%

Note: Occupational Exposure Limits (OELSs) for Boc-Phg-OH have not been established. In the
absence of specific limits, it is prudent to handle this compound with care, minimizing dust
generation and exposure.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Boc-Phg-OH is crucial for laboratory safety and
experimental integrity. The following procedural guidance outlines the lifecycle of the chemical
within a laboratory setting.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

e Labeling: Ensure the container is clearly labeled with the chemical name, CAS number
(2900-27-8), and any relevant hazard information.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemimpex.com/products/01374
https://chempep.com/product/boc-phg-oh/
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Phg-OH
https://www.chemimpex.com/products/01374
https://m.chemicalbook.com/ProductChemicalPropertiesCB8176907_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8176907_EN.htm
https://www.benchchem.com/product/b558233?utm_src=pdf-body
https://www.benchchem.com/product/b558233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials. The recommended storage temperature is between 2-8°C.[4] Keep the container
tightly sealed to prevent moisture absorption and contamination.

Handling and Personal Protective Equipment (PPE)

Given that Boc-Phg-OH is a fine powder, the primary risks are inhalation and dermal or eye
contact. Adherence to the following PPE guidelines is mandatory.

e Engineering Controls:

o Ventilation: Handle Boc-Phg-OH in a well-ventilated area. For procedures that may
generate dust, such as weighing or transferring the solid, a chemical fume hood or a
ventilated balance enclosure should be used.

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are
required. A face shield may be necessary for operations with a higher risk of splashing or
dust generation.

o Skin Protection:

» Gloves: Wear chemical-resistant gloves. Nitrile gloves are a suitable choice for handling
solid chemicals and for protection against incidental splashes of many common
laboratory solvents. Always inspect gloves for tears or degradation before use and
change them immediately if they become contaminated.

» Lab Coat: A standard laboratory coat should be worn to protect street clothing. For
larger quantities or tasks with a higher risk of contamination, a chemical-resistant apron
may be worn over the lab coat.

o Respiratory Protection:

» For low-dust procedures: If handled in a well-ventilated area or fume hood, respiratory
protection may not be necessary.
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» For procedures generating dust: If a ventilated enclosure is not available and dust is
likely to be generated, a NIOSH-approved N95 dust mask or a respirator with a
particulate filter is recommended to prevent inhalation.

Experimental Protocols

e Weighing and Transfer:

o Perform all weighing and transfer operations of solid Boc-Phg-OH within a chemical fume
hood or a ventilated balance enclosure to minimize dust dispersion.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

o Avoid creating dust clouds. If a small amount of powder is spilled, gently wipe it up with a
damp paper towel (if compatible with the solvent used for cleanup) and dispose of it as

chemical waste.
e Dissolving the Compound:

o When preparing solutions, add the solid Boc-Phg-OH to the solvent slowly while stirring to

prevent splashing.

o Be aware of the solubility characteristics; Boc-Phg-OH is generally soluble in organic
solvents like DMSO, ethyl acetate, and dichloromethane but not in water.[4]

Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental protection and regulatory
compliance.

Waste Segregation and Collection

e Solid Waste:

o Place unused or contaminated solid Boc-Phg-OH in a clearly labeled hazardous waste

container.
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o Contaminated materials such as weighing paper, gloves, and paper towels should also be
disposed of in the solid chemical waste container.

e Liquid Waste:

o Solutions containing Boc-Phg-OH should be collected in a designated liquid hazardous
waste container.

o Ensure the waste container is compatible with the solvents used.

o Do not mix incompatible waste streams.

Disposal Procedure

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name(s) of the contents.

o Storage of Waste: Store waste containers in a designated satellite accumulation area that is
secure and away from general laboratory traffic.

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for the pickup and
proper disposal of the waste. The primary method of disposal for this type of chemical is
typically incineration by a licensed professional waste disposal service.

o Spill Cleanup:

o Minor Spills: For small spills of solid Boc-Phg-OH, carefully sweep up the material, trying
to minimize dust generation. Place the collected material and any contaminated cleaning
supplies into a sealed, labeled container for hazardous waste disposal.

o Major Spills: In the event of a large spill, evacuate the area and contact your institution's
EHS or emergency response team.

Visual Guides
Experimental Workflow for Handling Boc-Phg-OH

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b558233?utm_src=pdf-body
https://www.benchchem.com/product/b558233?utm_src=pdf-body
https://www.benchchem.com/product/b558233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Don Appropriate PPE

(Goggles, Gloves, Lab Coat)
Weigh Solid in
Ventilated Enclosure
Dissolve in Appropriate
Solvent
Gerform Chemical ReactioD
Reaction Workup and

Purification

Collect Waste
(Solid and Liquid)

Store Waste for
Licensed Disposal

Click to download full resolution via product page

Caption: A flowchart illustrating the standard operating procedure for handling Boc-Phg-OH.
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PPE Selection Logic for Boc-Phg-OH
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Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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